6-[5-(5-ethylpyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

• IUPAC Name: 6-[5-(5-ethylpyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methylpurine
• InChI: InChI=1S/C18H22N8/c1-3-12-4-19-18(20-5-12)26-8-13-6-25(7-14(13)9-26)17-15-16(21-10-22-17)24(2)11-23-15/h4-5,10-11,13-14H,3,6-9H2,1-2H3
• InChI Key: PRGWUFZVJSMJCO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C
• Molecular Formula: C18H22N8
• Molecular Weight: 350.4 g/mol
• CAS No.: 2640818-95-5

Description

The compound 6-[5-(5-ethylpyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine is a heterocyclic organic molecule featuring a purine core linked to a bicyclic pyrrolo-pyrrolidine scaffold substituted with a 5-ethylpyrimidinyl group. Its molecular formula is C₂₁H₂₆N₈, with a molecular weight of 414.49 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

Synthesizing this compound involves several steps, starting from basic building blocks. A typical route may involve the construction of the pyrrolo[3,4-c]pyrrol ring system, followed by the introduction of the ethylpyrimidinyl group. Subsequently, the methyl group is incorporated into the purine framework. Conditions such as controlled temperature, solvent choices, and the presence of specific catalysts are critical.

Industrial Production Methods

On an industrial scale, the production process would be optimized for cost-effectiveness and yield. This might involve continuous flow reactors and highly specific catalysts to ensure high purity and yield. The large-scale synthesis would also prioritize environmental and safety considerations.

Chemical Reactions Analysis

Types of Reactions

• Oxidation and Reduction: This compound may undergo oxidation, impacting its electronic properties. Reduction reactions, on the other hand, could modify its stability and reactivity.

• Substitution Reactions: The nitrogen-containing rings can participate in various substitution reactions, introducing new functional groups.

Common Reagents and Conditions

Common reagents might include strong oxidizing or reducing agents, such as KMnO4 or NaBH4, and solvents like DMSO or acetonitrile. Controlled environments, such as inert atmospheres, can prevent unwanted side reactions.

Major Products

The reactions typically lead to modified derivatives, where functional groups have been added or modified, potentially altering the compound’s activity.

Scientific Research Applications

Chemistry

In chemistry, this compound can be a valuable building block for designing new molecules with unique properties, including pharmaceuticals.

Biology

In biological research, it can serve as a ligand for studying molecular interactions and enzyme functions.

Medicine

Medically, derivatives of this compound might be explored for their potential therapeutic properties, such as antiviral, anticancer, or antimicrobial activities.

Industry

In industry, it may be used in the development of advanced materials or as a catalyst in certain chemical processes.

Mechanism of Action

Molecular Targets and Pathways

The mechanism by which this compound exerts its effects involves binding to specific molecular targets, such as enzymes or receptors. This binding can influence various biochemical pathways, potentially leading to desired therapeutic outcomes.

Comparison with Similar Compounds

Comparative Analysis with Structurally Analogous Compounds

The compound belongs to a class of purine derivatives modified with bicyclic pyrrolidine scaffolds. Below is a detailed comparison with structurally similar analogs, focusing on substituents, physicochemical properties, and research findings.

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituent
6-[5-(5-Ethylpyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine (Target)	Not provided	C₂₁H₂₆N₈	414.49	5-Ethylpyrimidin-2-yl
6-[5-(2-Methoxy-4-methylbenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine	2640949-45-5	C₂₀H₂₄N₆O₃S	428.51	2-Methoxy-4-methylbenzenesulfonyl
6-[5-(5-Bromopyridine-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine	2549043-37-8	C₁₈H₁₈BrN₇O	428.29	5-Bromopyridine-3-carbonyl
9-Methyl-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine	Not provided	C₁₈H₂₂N₈O	378.42	3-Methyl-1,2,4-oxadiazol-5-ylmethyl

Key Observations

The oxadiazole-containing analog (from ) features a 1,2,4-oxadiazole ring, known for metabolic stability and bioisosteric replacement of ester or amide groups, suggesting improved pharmacokinetic profiles compared to the target compound .

Structural Characterization

• Crystallographic studies using SHELX software () have been pivotal in resolving the 3D structures of related purine derivatives, enabling precise analysis of bond angles and conformations in the octahydropyrrolo[3,4-c]pyrrol system .

Research Findings and Limitations

• Biological Activity: No direct activity data are available for the target compound. However, sulfonyl- and bromopyridine-substituted analogs () are marketed as research chemicals, implying interest in kinase or protease inhibition studies.